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Compound of Interest

Compound Name: Ahn 086

Cat. No.: B1666713 Get Quote

Technical Support Center: VA-086
This technical support center provides essential information for researchers, scientists, and

professionals working with VA-086, a water-soluble azo polymerization initiator. Here you will

find frequently asked questions and troubleshooting guides to ensure the stability, proper

storage, and effective use of this compound in your experiments.

Frequently Asked Questions (FAQs)
1. What is VA-086?

VA-086, chemically known as 2,2'-Azobis[2-methyl-N-(2-hydroxyethyl)propionamide], is a non-

nitrile, non-ionic, water-soluble azo polymerization initiator.[1] It is characterized by a hydroxyl

group at the end of its structure.[1]

2. What are the primary applications of VA-086?

VA-086 is primarily used as a polymerization initiator. Due to its high 10-hour half-life

decomposition temperature of 86°C, it can be used in combination with other initiators to

reduce residual monomer content in the final polymer.[1] It also has the potential to introduce a

hydroxyl group into the terminal end of a polymer.[1]

3. What are the recommended storage conditions for VA-086?

To ensure its stability and performance, VA-086 should be stored under 25°C.[1]
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4. What are the solubility characteristics of VA-086?

VA-086 is soluble in water, methanol, and ethanol. It is only slightly soluble in chloroform.
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Issue Possible Cause Recommended Solution

Low Polymerization Rate

Incorrect Temperature: The

reaction temperature may be

too low for efficient

decomposition of the initiator.

The 10-hour half-life

decomposition temperature for

VA-086 is 86°C in water.

Ensure your reaction

temperature is appropriate for

the desired initiation rate.

Consider raising the

temperature, for instance, to

90°C after an initial period at a

lower temperature (e.g., 70°C).

Initiator Concentration: The

concentration of VA-086 may

be insufficient.

Review your experimental

protocol and consider

optimizing the initiator

concentration.

High Residual Monomer

Incomplete Polymerization:

The reaction may not have

proceeded to completion.

Co-using VA-086 with another

initiator can help reduce

residual monomer. For

example, after an initial

polymerization period with an

initiator like V-50 at 70°C,

adding VA-086 and increasing

the temperature to 90°C can

drive the reaction closer to

completion.

Unexpected Polymer

Properties

Storage Conditions: Improper

storage may have led to

degradation of the initiator.

Always store VA-086 below

25°C as recommended.

Contamination: The reaction

mixture may be contaminated

with inhibitors.

Ensure all reagents and

solvents are pure and free

from polymerization inhibitors.

Quantitative Data
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Physical and Chemical Properties of VA-086

Property Value

Chemical Name
2,2'-Azobis[2-methyl-N-(2-

hydroxyethyl)propionamide]

CAS RN® 61551-69-7

Molecular Weight 288.35 g/mol

Molecular Formula C12H24N4O4

Appearance White to slightly yellow crystalline powder

Melting Point 138-145°C (decomposition)

10-hour Half-life Decomposition Temp. 86°C (in water)

Activation Energy 104.8 kJ/mol

Self-Accelerating Decomposition Temp. (SADT) 100°C

Source:

Experimental Protocols
General Protocol for Polymerization using VA-086 to Reduce Residual Monomer

This protocol is a general guideline for using VA-086 in combination with another initiator to

reduce residual monomer in a polymerization reaction.

Materials:

Monomer (e.g., Acrylamide)

Primary Initiator (e.g., V-50)

VA-086

Deionized Water
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Reaction vessel with stirring and temperature control

Procedure:

Prepare a solution of the monomer in deionized water in the reaction vessel. For example,

20 parts by weight of Acrylamide in 380 parts by weight of water.

Add the primary initiator (e.g., 0.02 parts by weight of V-50).

Heat the reaction mixture to the desired initial temperature (e.g., 70°C) and maintain for a set

period (e.g., 2 hours) to allow for initial polymerization.

After the initial polymerization phase, add the desired quantity of VA-086 to the reaction

mixture.

Increase the reaction temperature to a higher level (e.g., 90°C) to facilitate the

decomposition of VA-086 and further polymerization to consume residual monomer.

Continue the reaction at the elevated temperature until the desired conversion is achieved.

Cool the reaction mixture and proceed with polymer purification.

Visualizations
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Caption: Experimental workflow for using VA-086.
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Caption: Thermal decomposition of VA-086.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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